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Compound of Interest |

Compound Name: 2,4-Dipropoxybenzaldehyde
CAS No.: 156744-09-1
Cat. No.: B1271320

Get Quote

This technical guide provides a comprehensive overview of 2,4-dipropoxybenzaldehyde, a
substituted aromatic aldehyde of interest in organic synthesis. Due to its limited commercial
availability, this document focuses on the synthetic route from its precursor, 2,4-
dihydroxybenzaldehyde, and details the necessary protocols for its characterization and safe
handling. This guide is intended for researchers, scientists, and professionals in drug
development and chemical synthesis who require a thorough understanding of this compound's
properties and preparation.

Introduction: The Rationale for 2,4-
Dipropoxybenzaldehyde

While not as prevalent in the literature as its methoxy or ethoxy analogs, 2,4-
dipropoxybenzaldehyde presents a unique molecular scaffold. The presence of two propoxy
groups on the benzaldehyde ring modifies its steric and electronic properties, influencing its
reactivity and potential biological interactions. The increased lipophilicity imparted by the propyl
chains can be a desirable trait in medicinal chemistry for enhancing membrane permeability
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and modulating protein-ligand interactions. This guide provides the foundational knowledge for
synthesizing and evaluating this compound for novel applications.

Physicochemical Properties and Identification

As of the writing of this guide, a specific CAS number for 2,4-dipropoxybenzaldehyde is not
readily available in major chemical databases, underscoring its status as a specialty chemical
primarily accessed through synthesis. The key identifiers for its precursor and related
compounds are provided below for reference.

Molar Mass ( g/mol
Compound CAS Number Molecular Formula

2,4-
Dihydroxybenzaldehy 95-01-2 C7HeOs3 138.12
de

2,4-
Dimethoxybenzaldehy  613-45-6 CoH1003 166.17
de

4-
5736-85-6 C10H1202 164.20
Propoxybenzaldehyde

2,4-
Dipropoxybenzaldehy Not Assigned C13H1803 222.28
de

Synthesis of 2,4-Dipropoxybenzaldehyde

The most logical and efficient synthetic route to 2,4-dipropoxybenzaldehyde is through the
Williamson ether synthesis, starting from the commercially available 2,4-
dihydroxybenzaldehyde. This reaction involves the deprotonation of the hydroxyl groups to
form phenoxides, which then act as nucleophiles to attack an alkyl halide, in this case, a propyl
halide.

Reaction Mechanism and Rationale

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1271320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dipropoxybenzaldehyde-synthesis-characterization-and-applications
https://www.benchchem.com/product/b1271320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dipropoxybenzaldehyde-synthesis-characterization-and-applications
https://www.benchchem.com/product/b1271320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dipropoxybenzaldehyde-synthesis-characterization-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The Williamson ether synthesis proceeds via an SN2 mechanism.[1] The phenolic protons of
2,4-dihydroxybenzaldehyde are acidic and can be readily removed by a suitable base, such as
potassium carbonate or sodium hydride, to generate a dianion. This dianion then undergoes
nucleophilic attack on two equivalents of a propyl halide (e.g., 1-bromopropane or 1-
iodopropane). The choice of a primary alkyl halide is crucial to favor the SN2 pathway and
minimize the competing E2 elimination reaction.[2]

Experimental Protocol: Williamson Ether Synthesis

This protocol outlines a reliable method for the preparation of 2,4-dipropoxybenzaldehyde.

Materials:

2,4-Dihydroxybenzaldehyde (1.0 eq)

e 1-Bromopropane (2.2 eq)

o Potassium Carbonate (K2COs3), anhydrous (2.5 eq)

o Acetone or Dimethylformamide (DMF), anhydrous

e Deionized water

o Ethyl acetate

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

o To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,4-
dihydroxybenzaldehyde and anhydrous potassium carbonate.

e Add anhydrous acetone or DMF to the flask to dissolve the reactants.

o Slowly add 1-bromopropane to the reaction mixture at room temperature.

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/15%3A_Ethers_Epoxides_and_Thioethers/15.03%3A_The_Williamson_Ether_Synthesis
https://www.benchchem.com/product/b1271320/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dipropoxybenzaldehyde-synthesis-characterization-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Heat the mixture to reflux and maintain for 12-24 hours. The reaction progress can be
monitored by thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

e Dissolve the crude product in ethyl acetate and wash with deionized water and then with
brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the final product, 2,4-dipropoxybenzaldehyde.

» Further purification can be achieved by column chromatography on silica gel if necessary.

Reactants & Conditions
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Caption: Workflow for the synthesis of 2,4-dipropoxybenzaldehyde.
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Characterization and Spectroscopic Analysis

The synthesized 2,4-dipropoxybenzaldehyde can be characterized using standard analytical
techniques. Below are the expected spectroscopic data based on the analysis of structurally
similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

* 'H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons, the aldehyde proton, and the two propoxy groups. The aldehyde proton will
appear as a singlet at approximately 9.8-10.0 ppm. The aromatic protons will exhibit a
coupling pattern consistent with a 1,2,4-trisubstituted benzene ring. The propoxy groups will
show a triplet for the terminal methyl group, a sextet for the methylene group adjacent to the
methyl, and a triplet for the methylene group attached to the oxygen.

e 13C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon of the
aldehyde at around 190 ppm. The aromatic carbons will appear in the 110-165 ppm region,
with the carbons attached to the oxygen atoms being the most downfield. The carbons of the
propoxy groups will be observed in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum of 2,4-dipropoxybenzaldehyde will be characterized by the absence of a
broad O-H stretching band (which would be present in the starting material, 2,4-
dihydroxybenzaldehyde) and the presence of a strong C=0 stretching vibration for the
aldehyde group at approximately 1680-1700 cm~1. C-O-C stretching bands for the ether
linkages will be observed in the region of 1250-1000 cm~1.

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion peak corresponding to the molecular weight of
2,4-dipropoxybenzaldehyde (222.28 g/mol ). Fragmentation patterns may include the loss of
the aldehyde group and cleavage of the propoxy chains.

Potential Applications in Drug Development and
Research
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Alkoxy-substituted benzaldehydes are important intermediates in the synthesis of a variety of
biologically active compounds.[3] The introduction of propoxy groups can enhance the
lipophilicity of a molecule, which may lead to improved pharmacokinetic properties. Potential
areas of application for 2,4-dipropoxybenzaldehyde include:

» Antimicrobial Agents: The core structure can be elaborated to synthesize novel compounds
with potential antibacterial or antifungal activity.

e Anticancer Research: It can serve as a building block for the synthesis of chalcones,
flavonoids, and other heterocyclic compounds with known antiproliferative properties.

o Fluorescent Probes: The aromatic aldehyde functionality allows for the synthesis of Schiff
bases, which can be designed as fluorescent sensors for metal ions or biological molecules.

2,4-Dipropoxybenzaldehyde

Antimicrobial Agents Anticancer Research )

Click to download full resolution via product page

Caption: Potential research applications of 2,4-dipropoxybenzaldehyde.

Safety and Handling

As with any chemical, 2,4-dipropoxybenzaldehyde should be handled with appropriate safety
precautions. While specific toxicity data for this compound is not available, the safety profile
can be inferred from related benzaldehydes.

e General Handling: Use in a well-ventilated area, preferably in a chemical fume hood.[4] Wear
appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat.[4]

o Health Hazards: May cause skin, eye, and respiratory tract irritation.[5] Harmful if swallowed
or inhaled.[5]
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o First Aid: In case of contact with eyes, rinse immediately with plenty of water.[4] If inhaled,
move to fresh air.[4] If swallowed, seek medical attention.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

Conclusion

2,4-Dipropoxybenzaldehyde is a versatile, though not widely available, chemical
intermediate. Its synthesis from 2,4-dihydroxybenzaldehyde via the Williamson ether synthesis
is a straightforward and efficient process. The unique physicochemical properties conferred by
the dipropoxy substitution make it an attractive building block for the development of novel
compounds in medicinal chemistry and materials science. This guide provides the essential
technical information for its synthesis, characterization, and safe handling, empowering
researchers to explore its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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